Cas no 217661-27-3 (2-(Bromomethyl)-5-fluorobenzonitrile)
217661-27-3 structure
Product Name:2-(Bromomethyl)-5-fluorobenzonitrile
CAS No:217661-27-3
Molecular Formula:C8H5BrFN
Molecular Weight:214.0344
MDL:MFCD09261046
CID:252876
PubChem ID:22015770
2-(Bromomethyl)-5-fluorobenzonitrile Properties
Names and Identifiers
-
- 2-(Bromomethyl)-5-fluorobenzonitrile
- 2-cyano-4-fluorobenzyl bromide
- Benzonitrile,2-(bromomethyl)-5-fluoro-
- 3-Fluoro-6-bromomethylbenzonitrile
- 2-cyano-4-fluorobenzylbromide
- Bromomethyl-5-fluorobenzonitrile
- 2-Cyano-4-fluoro-benzyl bromide
- SROUFENEQQOQIW-UHFFFAOYSA-N
- 2-Bromomethyl-5-fluorobenzonitrile
- 1052AB
- CL8697
- FCH2606007
- DTXSID10621523
- AKOS012409321
- AM803525
- EN300-68442
- FT-0647009
- DS-17921
- 217661-27-3
- MFCD09261046
- A878931
- SY107917
- SCHEMBL534825
- DB-066626
- 2-(Bromomethyl)-5-Fluoro-Benzonitrile
-
- MDL： MFCD09261046
- InChIKey： SROUFENEQQOQIW-UHFFFAOYSA-N
- Inchi： 1S/C8H5BrFN/c9-4-6-1-2-8(10)3-7(6)5-11/h1-3H,4H2
- SMILES： BrC([H])([H])C1C([H])=C([H])C(=C([H])C=1C#N)F
Computed Properties
- Exact Mass: 212.95900
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 1
- Monoisotopic Mass: 212.959
- Heavy Atom Count: 11
- Complexity: 174
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.3
- Topological Polar Surface Area: 23.8
Experimental Properties
- LogP: 2.59228
- PSA: 23.79000
- Refractive Index: 1.564
- Boiling Point: 263.6±25.0 °C at 760 mmHg
- Melting Point: No data available
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
- Flash Point: 113.2±23.2 °C
- Color/Form: No data avaiable
- Density: 1.6±0.1 g/cm3
2-(Bromomethyl)-5-fluorobenzonitrile Security Information
- Safety Instruction： H303+H313+H333
- Hazard Statement： H303+H313+H333
-
Warning Statement：
P264 wash thoroughly after treatment
p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p313 get medical advice / care - Storage Condition：Store at 4 ° C, -4 ° C is better
- Signal Word：warning
2-(Bromomethyl)-5-fluorobenzonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-(Bromomethyl)-5-fluorobenzonitrile Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P007PNH-250mg |
2-(Bromomethyl)-5-fluorobenzonitrile |
217661-27-3 | 97% | 250mg |
$11.00 | 2025-02-22 | |
| A2B Chem LLC | AD59037-250mg |
2-(Bromomethyl)-5-fluorobenzonitrile |
217661-27-3 | 97% | 250mg |
$11.00 | 2024-04-20 | |
| Aaron | AR007PVT-250mg |
2-(Bromomethyl)-5-fluorobenzonitrile |
217661-27-3 | 97% | 250mg |
$19.00 | 2025-01-23 | |
| abcr | AB443278-5 g |
2-(Bromomethyl)-5-fluorobenzonitrile, 97%; . |
217661-27-3 | 97% | 5g |
€202.60 | 2023-07-18 | |
| Alichem | A013009755-250mg |
2-Cyano-4-fluorobenzyl bromide |
217661-27-3 | 97% | 250mg |
$499.20 | 2023-09-02 | |
| Ambeed | A536918-250mg |
2-(Bromomethyl)-5-fluorobenzonitrile |
217661-27-3 | 97% | 250mg |
$15.0 | 2025-03-01 | |
| Apollo Scientific | PC500527-1g |
2-(Bromomethyl)-5-fluorobenzonitrile |
217661-27-3 | 1g |
£15.00 | 2025-02-21 | ||
| Crysdot LLC | CD12095657-10g |
2-(Bromomethyl)-5-fluorobenzonitrile |
217661-27-3 | 97+% | 10g |
$260 | 2024-07-18 | |
| Enamine | EN300-68442-0.05g |
2-(bromomethyl)-5-fluorobenzonitrile |
217661-27-3 | 95% | 0.05g |
$19.0 | ||
| eNovation Chemicals LLC | Y0993740-25g |
2-cyano-4-fluorobenzylbromide |
217661-27-3 | 95% | 25g |
$510 | 2022-09-10 |
2-(Bromomethyl)-5-fluorobenzonitrile Related Literature
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Adriana Pietropaolo,Sicheng Tang,Françisco M. Raymo Nanoscale, 2017,9, 4989-4994
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Xiao-Ping Zhou,Shi-Hong Lin,Dan Li,Ye-Gao Yin CrystEngComm, 2009,11, 1899-1903
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Youtian Tao,Liang Ao,Cheng Zhong,Jingui Qin,Chuluo Yang,Dongge Ma J. Mater. Chem., 2010,20, 1759-1765
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Jianmin Su,Xuecheng Cao,Jiao Wu,Chao Jin,Jing-Hua Tian,Ruizhi Yang RSC Adv., 2016,6, 24728-24737
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Bangyao Wu,Weiyi Guo,Jianming An,Haixing Li J. Mater. Chem. C, 2022,10, 13483-13498
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Yan Zhan,Zhiming Liu,Qingqing Liu,Di Huang,Yan Wei,Yinchun Hu,Xiaojie Lian New J. Chem., 2017,41, 3930-3938
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7. Generative machine learning algorithm for lattice structures with superior mechanical properties†Sangryun Lee,Zhizhou Zhang,Grace X. Gu Mater. Horiz., 2022,9, 952-960
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K. P. Rakesh,A. B. Ramesha,C. S. Shantharam,K. Mantelingu,N. Mallesha RSC Adv., 2016,6, 108315-108318
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Catherine J. Smith,Rick L. Danheiser,Jefferson W. Tester Org. Biomol. Chem., 2005,3, 3767-3781
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Chu Chen,Guanhua Xu,Kun Yuan,Yuyu Sun,Guofeng Bao,Dawei Xu,Zhiming Cui RSC Adv., 2018,8, 33695-33701
Recommended suppliers
Amadis Chemical Company Limited
(CAS:217661-27-3)2-(Bromomethyl)-5-fluorobenzonitrile
Purity:99%/99%
Quantity:10g/25g
Price($):177.0/364.0